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Compound of Interest

Compound Name: N-Methylisatoic anhydride

Cat. No.: B1679347 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of N-Methylisatoic anhydride (CAS No. 10328-92-4). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations and environmental compliance.

Immediate Safety and Handling Precautions
N-Methylisatoic anhydride is classified as a substance that causes skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3] Always adhere

to the following safety protocols before handling.

Engineering Controls: Handle N-Methylisatoic anhydride in a well-ventilated area,

preferably within a chemical fume hood to avoid dust and aerosol formation.[1] Ensure that

safety showers and eyewash stations are readily accessible.[4][5]

Personal Protective Equipment (PPE): A comprehensive set of PPE is required for safe

handling.[6]

Eye Protection: Wear safety goggles with side-shields or a face shield.[1][5]

Hand Protection: Use chemically resistant protective gloves.[1][5]

Skin and Body Protection: Wear impervious clothing, such as a lab coat, and protective

boots if necessary to prevent skin contact.[1][5]
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Respiratory Protection: For situations where dust concentrations may exceed exposure

limits, use a suitable dust respirator (e.g., N95 type).[6]

Chemical and Physical Properties
Understanding the properties of N-Methylisatoic anhydride is crucial for its safe handling and

disposal.

Property Value Source

Appearance
White to brown solid (crystal -

powder)
[2][4][5]

Molecular Formula C₉H₇NO₃ [2]

Molecular Weight 177.16 g/mol [2][3]

Melting Point ~160-179 °C [1][4][5]

Boiling Point 309.06 °C at 760 mmHg [1]

Vapor Density 6.1 (vs air) [6]

Stability Moisture sensitive [2]

Incompatible Materials
Oxidizing agents, strong acids,

strong bases
[4][7]

Spill Management and Cleanup Protocol
In the event of a spill, immediate and proper cleanup is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure the

area is well-ventilated.[1]

Assemble PPE: Before approaching the spill, don the full personal protective equipment as

described in Section 1.
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Containment: Prevent further leakage or spillage if it is safe to do so. Avoid allowing the

product to enter drains or water courses.[1]

Cleanup:

For solid spills, carefully sweep or shovel the material into a suitable, labeled container for

disposal.[4]

Avoid actions that generate dust.[4]

Decontamination: Clean the affected area thoroughly.

Waste Disposal: Place all contaminated materials, including PPE and cleaning supplies, into

a sealed and properly labeled hazardous waste container.

Step-by-Step Disposal Procedure
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste and must consult local, regional, and national regulations for complete and

accurate classification.[4][7]

Waste Characterization: N-Methylisatoic anhydride is not federally listed as a hazardous

waste under the Resource Conservation and Recovery Act (RCRA) in its purchased form.[8]

However, it may be considered hazardous based on its irritant characteristics. State and

local regulations may vary and must be followed.

Containerization:

Place unused or waste N-Methylisatoic anhydride in its original container or a

compatible, well-sealed container.

Do not mix with other waste materials.

Keep the container tightly closed and store it in a cool, dry, and well-ventilated area away

from incompatible materials.[2]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "N-Methylisatoic anhydride". Include the date of waste generation.
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Storage: Store the sealed waste container in a designated hazardous waste accumulation

area.

Final Disposal: Arrange for the disposal of the waste through an approved and licensed

waste disposal company.[2][4] Dispose of the contents and container in accordance with all

applicable local, regional, and national regulations.[1][2] Contaminated packaging should be

disposed of as hazardous waste at a special collection point.[2]

Disposal Procedure Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-
Methylisatoic anhydride.
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N-Methylisatoic Anhydride Disposal Workflow
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Caption: Logical workflow for the safe disposal of N-Methylisatoic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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